2,7,9-trimethyl-3-(3-pyridinylmethyl)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one

• Molecular Formula: C18H16N4OS
• Molecular Weight: 336.4 g/mol
• IUPAC Name: 4,11,13-trimethyl-5-(pyridin-3-ylmethyl)-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-6-one
• InChI: InChI=1S/C18H16N4OS/c1-10-7-11(2)20-17-14(10)15-16(24-17)18(23)22(12(3)21-15)9-13-5-4-6-19-8-13/h4-8H,9H2,1-3H3
• InChI Key: YSWNUWOKOIZFMC-UHFFFAOYSA-N
• SMILES: CC1=CC(=NC2=C1C3=C(S2)C(=O)N(C(=N3)C)CC4=CN=CC=C4)C

Description

2,7,9-trimethyl-3-(3-pyridinylmethyl)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one is a heterocyclic organic compound that has gained significant attention in the field of medicinal chemistry. This compound belongs to the class of thienopyrimidines and has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of 2,7,9-trimethyl-3-(3-pyridinylmethyl)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one involves the inhibition of various enzymes and pathways. It has been shown to inhibit the activity of DNA topoisomerase I and II, which are enzymes involved in DNA replication and cell division. It also inhibits the activity of cyclin-dependent kinases, which are involved in the regulation of the cell cycle.
Biochemical and Physiological Effects:
2,7,9-trimethyl-3-(3-pyridinylmethyl)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism. It has also been shown to inhibit the replication of various viruses, including HIV and herpes simplex virus. Additionally, it has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 2,7,9-trimethyl-3-(3-pyridinylmethyl)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one in lab experiments include its potent activity against various targets, its ability to induce apoptosis in cancer cells, and its potential use in the treatment of Alzheimer's disease and other neurological disorders. The limitations include its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the research and development of 2,7,9-trimethyl-3-(3-pyridinylmethyl)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one. These include the development of more efficient synthesis methods, the evaluation of its potential use in combination therapy for cancer treatment, the evaluation of its potential use in the treatment of other viral infections, and the evaluation of its potential use in the treatment of other neurological disorders. Additionally, further studies are needed to determine its toxicity and pharmacokinetic properties.

Synthesis Methods

The synthesis of 2,7,9-trimethyl-3-(3-pyridinylmethyl)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one involves the reaction of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid with acetic anhydride, followed by the reaction with pyridine-3-carboxaldehyde. The final product is obtained by the reaction of the intermediate with 2,7-dimethyl-4,9-dioxo-1,10-phenanthroline.

Scientific Research Applications

2,7,9-trimethyl-3-(3-pyridinylmethyl)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one has shown potential in various scientific research studies. It has been studied for its anticancer, antiviral, and anti-inflammatory properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurological disorders.